4-methyl-2-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 4-methyl-2-[4-(pyridin-2-ylmethyl)piperazin-1-yl]-6-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C19H26N6/c1-16-14-18(24-8-4-5-9-24)22-19(21-16)25-12-10-23(11-13-25)15-17-6-2-3-7-20-17/h2-3,6-7,14H,4-5,8-13,15H2,1H3
• InChI Key: GQZKEHJAJDFUSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)CC3=CC=CC=N3)N4CCCC4
• Molecular Formula: C19H26N6
• Molecular Weight: 338.4 g/mol

Description

The compound “4-methyl-2-{4-[(pyridin-2-yl)methyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a pyridine ring, a piperazine ring, and a pyrrolidine ring. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it could potentially be synthesized through a series of reactions involving the formation of the pyrimidine ring, followed by the attachment of the pyridine, piperazine, and pyrrolidine rings. The exact synthesis would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrimidine and pyridine rings are aromatic and planar, while the piperazine and pyrrolidine rings are saturated and can adopt various conformations. The presence of nitrogen atoms in the rings can also result in the formation of hydrogen bonds.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the pyrimidine ring could undergo electrophilic substitution reactions, while the piperazine ring could undergo reactions with acids or bases due to the presence of nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could make it a potential hydrogen bond donor and acceptor, which could affect its solubility in different solvents. The presence of the methyl group could also affect its lipophilicity.

Scientific Research Applications

Drug Discovery

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Anti-Fibrosis Activity

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Anti-Inflammatory Activities

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Antiviral Activity

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Antimicrobial Activity

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Antitumor Activity

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Mechanism of Action

Target of Action

Similar compounds such as imatinib have been found to specifically bind to an inactive abelson tyrosine kinase domain . This domain is characteristic for a gene involved in chronic myelogenic leukemia .

Mode of Action

It’s worth noting that similar compounds like imatinib bind to their targets through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . These interactions can lead to the inhibition of the activity of tyrosine kinases .

Biochemical Pathways

Similar compounds have been shown to inhibit microtubule synthesis, inhibit cell cycle progression, and inhibit angiogenesis . These processes are critical to a tumor cell’s ability to grow and metastasize .

Result of Action

Similar compounds have been shown to have significant effects on cellular processes such as cell cycle progression and angiogenesis .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it to avoid potential health risks.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in medicinal chemistry. Additionally, more detailed studies could be conducted to fully understand its physical and chemical properties, as well as its safety profile.